Cas no 1361859-84-8 (3',4'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid)

• Product Name: 3',4'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid
• CAS No: 1361859-84-8
• MF: C₁₃H₇Cl₂FO₂
• MW: 285.097885370255
• CID: 4991750
• Update Time: 2023-08-24

3',4'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3',4'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid

• Inchi： 1S/C13H7Cl2FO2/c14-10-5-4-7(6-11(10)15)8-2-1-3-9(12(8)16)13(17)18/h1-6H,(H,17,18)
• InChI Key： ZRMHWCVPVINYDI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC=C(C(=O)O)C=1F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls